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Abstract

This guide details the methodology for characterizing tribofilms—nanometer-scale protective
layers formed on sliding surfaces—using X-ray Photoelectron Spectroscopy (XPS) and Auger
Electron Spectroscopy (AES).[1] While XPS provides quantitative chemical state information
(the "what"), AES offers high-spatial-resolution mapping (the "where"). This protocol addresses
the specific challenges of tribology: sample cleaning without film destruction, mitigating beam
damage on fragile phosphates, and correlating spatially averaged chemical data with
heterogeneous surface features.

Part 1: Theoretical Foundation & Strategic Rationale

Tribofilms (e.g., ZDDP anti-wear films) are spatially heterogeneous, often manifesting as "pads"
or patches rather than continuous layers. They are chemically complex, consisting of gradients
from the surface (polyphosphates) to the substrate interface (sulfides/oxides).
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o Why XPS? XPS is the primary tool for determining the chemical speciation of the film. It
distinguishes between inorganic phosphates, organic adsorbed layers, and metal oxides
based on binding energy shifts. Its surface sensitivity (top 1-10 nm) matches the thickness
of the most critical tribofilm layers.

o Why AES? XPS typically uses a spot size of 30-400 um, which averages the signal over
both the tribofilm pads and the valleys between them. AES uses a focused electron beam
(<20 nm spot), allowing researchers to map the elemental distribution of individual wear pads
and perform depth profiling on specific features.

Part 2: Sample Preparation Protocol

Critical Warning: Improper cleaning is the most common failure point. Aggressive cleaning
strips the tribofilm; insufficient cleaning leaves bulk oil that masks the surface signal.

The "Hexane Displacement"” Method

» Bulk Oil Removal: Immediately after the tribological test, gently wipe the bulk oil from the
sample sides (not the wear track) using a lint-free tissue.

e Solvent Bath (Step 1): Immerse the sample in n-hexane or n-heptane for 2 minutes.

o Causality: Non-polar solvents dissolve the base oil (PAO, mineral oil) without reacting with
the polar tribofilm (phosphates/sulfides).

o Agitation: mild agitation only. DO NOT use ultrasonic cleaning, as the cavitation energy
can delaminate the physical tribofilm.

o Solvent Bath (Step 2): Transfer to a fresh hexane bath for 1 minute to remove residual
solvated oil.

e Final Rinse: A quick rinse with Isopropanol (IPA).
o Causality: IPA removes hydrocarbon residues left by hexane. It evaporates cleanly.

» Drying: Dry with a stream of dry Nitrogen (
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o Restriction: Do not use "canned air" (contains propellants/fluorocarbons that contaminate
the surface).[2]

e Vacuum Storage: Store in a desiccator or vacuum vessel immediately to prevent
atmospheric oxidation of sulfides.

Part 3: XPS Characterization Protocol
Acquisition Parameters

e Source: Monochromatic Al K

(1486.6 eV).

o Charge Neutralization:REQUIRED. Tribofilms are often insulating (glassy phosphates). Use
a dual-beam flood gun (low energy

and
) to prevent peak shifting.

e Pass Energy:
o Survey: 160 eV (for elemental quantification).

o High Resolution: 20 eV (for chemical state resolution).

Key Spectral Regions (ZDDP Focus)

Analyze the following regions to construct the chemical narrative.
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. Approx.[3][4] BE Chemical State
Element Orbital .
(eV) Interpretation
) Zn 2p Zn in phosphate glass
Zinc 1021.8 - 1022.5 _
matrix.
133.5eV:
Polyphosphate (long
Phosphorus P2p 133.0-134.5 chain). 132.8 eV:
Orthophosphate (short
chain).
Sulfide (bound to Fe
Sulfur S2p 161.5-162.5 or Zn). Critical for anti-

wear.

Sulfate (oxidation
Sulfur S2p 168.0 - 169.0 product). Indicates
film degradation.[5]

531.5 eV: Non-
bridging oxygen (P-O-

Oxygen O 1s 531.5-533.5 Zn). 533.0 eV:
Bridging oxygen (P-O-
P).

Angle-Resolved XPS (ARXPS)

To determine stratification without sputtering:

e Acquire spectra at emission angles of 0° (normal, deep sampling ~10nm) and 60° (grazing,
surface sampling ~2-3nm).

o Self-Validation: If the ratio of [Organic C]/ [Inorganic P] increases at 60°, an organic friction
modifier layer sits on top of the phosphate glass.

Part 4: AES Characterization Protocol
Beam Damage Mitigation
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Tribofilms (especially polyphosphates) are susceptible to Electron Stimulated Desorption
(ESD). High current densities will reduce phosphates to elemental phosphorus.

» Voltage: 3—-10 kV.
e Current: Keep target current

nA.

e Mode: Use Raster Scanning over a small area rather than a fixed point analysis to distribute
the thermal load.

Sputter Depth Profiling
Use AES for depth profiling to avoid the large crater effects of XPS sputtering.

e |on Source: Ar

at 1-2 keV.

o Zalar Rotation: Rotate the sample during sputtering to prevent "curtaining” artifacts caused
by the roughness of the wear scar.

o Calibration: Report depth in "
equivalent nanometers" unless a specific sputter rate for the tribofilm is known.
Part 5: Data Integration & Visualization

Workflow Diagram

The following diagram illustrates the decision matrix for characterizing a worn surface.
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Figure 1: Integrated workflow for tribofilm characterization. The process prioritizes non-
destructive chemical analysis (XPS) before high-resolution spatial mapping and destructive
profiling (AES).
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Chemical State Logic

How to interpret the Phosphorus 2p peak, the most critical indicator of film maturity.

Phosphide (Fe-P)

<130eV (Severe Wear/Scuffing)

Short-Chain Phosphate
(Depolymerized/Nascent)

P 2p Peak Position 132.5 - 133.0 eV

Long-Chain Polyphosphate
(Mature Anti-Wear Film)

133.5-134.5eV

Click to download full resolution via product page

Figure 2: Logic tree for interpreting Phosphorus chemical states in ZDDP tribofilms. Higher
binding energy generally correlates with longer phosphate chain length and better anti-wear
performance.

Part 6: Case Study — ZDDP Tribofilm Structure

Scenario: A steel bearing lubricated with ZDDP shows a "blue/brown" glaze in the wear track.
Objective: Confirm if the glaze is a protective tribofilm or corrosion.

e XPS Analysis:
o Survey scan detects Zn, P, S, O, and Fe.

o High-Res P 2p shows a peak at 133.8 eV. Interpretation: This is a long-chain
polyphosphate glass (Good protection).[6]

o High-Res S 2p shows a doublet at 161.8 eV. Interpretation: Metal sulfide.

o ARXPS: At grazing angles, the S signal decreases and P increases. Conclusion: The outer
surface is phosphate-rich; the sulfide lies deeper near the steel interface.

o AES Analysis:
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o Mapping shows P and Zn are co-localized in "pads” (elongated patches along the sliding
direction).

o The valleys between pads show high Fe signals (exposed steel or thin oxide).

o Depth Profile: Sputtering reveals the film thickness is ~60 nm on the pads, but <5 nm in
the valleys.

Final Conclusion: The "glaze" is a mature, patchy ZDDP tribofilm functioning correctly. The
sulfide layer at the interface acts as a sacrificial bonding layer, while the phosphate glass
provides load support.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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